Cas no 88070-05-7 (Benzene, 1-(1,1-dimethylpropyl)-4-methyl-2-(phenylmethyl)-)

88070-05-7 structure
Product name:Benzene, 1-(1,1-dimethylpropyl)-4-methyl-2-(phenylmethyl)-
Benzene, 1-(1,1-dimethylpropyl)-4-methyl-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-(1,1-dimethylpropyl)-4-methyl-2-(phenylmethyl)-
- 2-benzyl-4-methyl-1-(2-methylbutan-2-yl)benzene
- 88070-05-7
- DTXSID40521108
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- Inchi: InChI=1S/C19H24/c1-5-19(3,4)18-12-11-15(2)13-17(18)14-16-9-7-6-8-10-16/h6-13H,5,14H2,1-4H3
- InChI Key: ZKDGFORPRCVBHG-UHFFFAOYSA-N
- SMILES: CCC(C)(C)C1=C(C=C(C=C1)C)CC2=CC=CC=C2
Computed Properties
- Exact Mass: 252.187800766g/mol
- Monoisotopic Mass: 252.187800766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 0Ų
Benzene, 1-(1,1-dimethylpropyl)-4-methyl-2-(phenylmethyl)- Related Literature
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
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Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
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3. Synthesis and molecular structure of pentafluoroethyl derivatives of C70: C70(C2F5)8 and C70(C2F5)10Nadezhda B. Tamm,Ilya N. Ioffe,Erhard Kemnitz,Sergey I. Troyanov Dalton Trans., 2009, 2740-2745
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Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
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Yun-Feng Xie,San-Yuan Ding,Jun-Min Liu,Wei Wang,Qi-Yu Zheng J. Mater. Chem. C, 2015,3, 10066-10069
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